Cas no 79055-58-6 (2-Iodo-3-methylpyridin-4-amine)

• Product Name: 2-Iodo-3-methylpyridin-4-amine
• CAS No: 79055-58-6
• MF: C₆H₇IN₂
• MW: 234.037653207779
• CID: 1038875
• PubChem ID: 12643711
• Update Time: 2025-04-24

2-Iodo-3-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methylpyridin-4-amine
• 79055-58-6
• A864939
• DTXSID70505456

• MDL： MFCD22493447
• Inchi： 1S/C6H7IN2/c1-4-5(8)2-3-9-6(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key： POXJBXBVXBWWRG-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C=CN=1)N

Computed Properties

• Exact Mass: 233.96540g/mol
• Monoisotopic Mass: 233.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-Iodo-3-methylpyridin-4-amine

Introduction to 2-Iodo-3-methylpyridin-4-amine (CAS No. 79055-58-6)

2-Iodo-3-methylpyridin-4-amine, also known by its CAS number 79055-58-6, is a significant compound in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains, including drug discovery and materials science.

The structure of 2-Iodo-3-methylpyridin-4-amine consists of a pyridine ring with substituents at positions 2, 3, and 4. At position 2, there is an iodine atom, which introduces significant electronic effects into the molecule due to the high electronegativity of iodine. At position 3, a methyl group is attached, providing steric bulk and influencing the molecule's reactivity and solubility properties. Finally, at position 4, there is an amine group (-NH2), which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of CAS No. 79055-58 in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its reactivity to form diverse chemical frameworks. For instance, the presence of the iodo group allows for nucleophilic substitution reactions, making it a versatile building block in organic synthesis.

In terms of physical properties, 2-Iodo-substituted pyridines are known for their stability under certain reaction conditions and their ability to undergo various transformations without decomposition. The methyl group at position 3 contributes to the compound's lipophilicity, which is crucial for its potential use in drug design where membrane permeability is a key factor.

One area where 3-methylpyridin derivatives have shown promise is in catalysis. The combination of an electron-withdrawing iodo group and an electron-donating methyl group creates a unique electronic environment on the pyridine ring, making it suitable for coordination with metal catalysts in organometallic reactions.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic structure of pyridin-based compounds like this one. These studies have provided insights into their reactivity patterns and have guided the design of more efficient synthetic routes.

The synthesis of CAS No. 79055-58 involves multiple steps that highlight the versatility of pyridine chemistry. Starting from basic pyridine precursors, chemists employ iodination techniques followed by alkylation and amination steps to arrive at the final product.

In conclusion, 2-Iodo-3-methylpyridin-4-amine stands as a testament to the intricate interplay between structure and function in organic compounds. Its unique properties make it a valuable asset in both academic research and industrial applications.